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Compound of Interest

Compound Name: hmba

Cat. No.: B1246219 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Hexamethylene Bisacetamide (HMBA), a compound used in cancer research to induce

cellular differentiation.[1][2] Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to maintain environmental compliance. This document is intended for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties of HMBA
A thorough understanding of HMBA's properties is fundamental to its safe handling and

disposal. Below is a summary of its key characteristics.
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Property Value References

CAS Number 3073-59-4 [1][3][4]

Molecular Formula C₁₀H₂₀N₂O₂ [1][4]

Molecular Weight 200.28 g/mol [1]

Appearance Solid

Melting Point 128-129 °C

Solubility
Soluble in water, ethanol, and

DMSO.
[1][4]

Storage Temperature -20°C

Hazards
Danger of cumulative effects.

Combustible solid.
[5]

HMBA Disposal Protocol
The following step-by-step procedure outlines the recommended method for the disposal of

HMBA from a laboratory setting. This protocol is based on general hazardous waste

management principles and specific information found in safety data sheets. Note: Always

consult your institution's Environmental Health and Safety (EHS) department and local

regulations for specific disposal requirements, as these may vary.

1. Personal Protective Equipment (PPE):

Before handling HMBA waste, ensure you are wearing appropriate PPE, including safety

glasses, gloves, and a lab coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid HMBA waste, including contaminated consumables (e.g., weighing paper,

pipette tips, gloves), in a designated, puncture-proof, and sealable hazardous waste

container.[5]
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "Hexamethylene Bisacetamide" and any associated hazard warnings.

Liquid Waste:

Collect solutions containing HMBA in a separate, leak-proof, and sealable hazardous

waste container.

The container must be clearly labeled as "Hazardous Waste" and list all chemical

constituents, including solvents (e.g., water, ethanol, DMSO) and "Hexamethylene

Bisacetamide," along with their approximate concentrations.

Do not mix HMBA waste with other incompatible waste streams. Avoid contamination with

oxidizing agents.[5]

3. Spill Management:

In case of a spill, immediately alert personnel in the area.[5]

For minor spills of solid HMBA, use dry clean-up procedures to avoid generating dust.[5]

Carefully sweep or vacuum the material and place it in the designated hazardous waste

container.[5]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

After clean-up, decontaminate the area with a suitable solvent and wash the area with large

amounts of water.[5] Prevent runoff from entering drains.[5]

4. Waste Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) or your facility's approved hazardous waste storage area.

Ensure the storage area is secure and away from sources of ignition.

5. Final Disposal:
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Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for the pickup and final disposal of the HMBA waste.[5]

Recommended disposal methods include incineration in a licensed facility, potentially after

being mixed with a combustible solvent, or burial in a licensed landfill.[5]

Do not dispose of HMBA down the drain or in the regular trash. One safety data sheet notes

that smaller quantities can be disposed of with household waste, however, this is not a

recommended or compliant practice for a laboratory setting.[3]

HMBA Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of HMBA waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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